Cas no 191613-38-4 (Ac1l42pn)

• Product Name: Ac1l42pn
• CAS No: 191613-38-4
• MF: C₂₁H₃₂O₇
• MW: 396.474587440491
• CID: 1385100
• PubChem ID: 177384
• Update Time: 2025-04-20

Ac1l42pn Chemical and Physical Properties

Names and Identifiers

• Ac1l42pn
• Tinocordiside
• (1R,2R,8S)-1,5-dimethyl-8-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]tricyclo[4.4.0.02,7]dec-4-en-3-one
• 2-(6,8-Dimethyl-10-oxotricyclo[4.4.0.0~2,7~]dec-8-en-3-yl)propan-2-yl hexopyranoside
• 191613-38-4
• AT41651
• DTXSID30940804

• Inchi： 1S/C21H32O7/c1-9-7-11(23)15-13-10(5-6-21(15,4)14(9)13)20(2,3)28-19-18(26)17(25)16(24)12(8-22)27-19/h7,10,12-19,22,24-26H,5-6,8H2,1-4H3
• InChI Key： NGDDYINPHJUBKI-UHFFFAOYSA-N
• SMILES： O=C1C2C3(C(C2C(C(C)(C)OC2C(O)C(O)C(O)C(CO)O2)CC3)C(C)=C1)C

Computed Properties

• Exact Mass: 396.21480336g/mol
• Monoisotopic Mass: 396.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.119
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids